Cas no 2171539-44-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• CAS No: 2171539-44-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5952416
• PubChem ID: 165547844
• Update Time: 2025-05-25

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-methylpentanoic acid
• EN300-1490932
• 2171539-44-7

• Inchi： 1S/C26H32N2O5/c1-15(2)22(13-23(29)30)27-25(31)24(16(3)4)28-26(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-22,24H,13-14H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： UILGTPBNSQCZLL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid (CAS: 2171539-44-7)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid (CAS: 2171539-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug delivery, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the branched amino acid residues makes it a versatile building block in synthetic chemistry and biomedical research.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high purity and yield. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in drug formulation and delivery systems.

One of the key findings from recent research is the compound's role in enhancing the bioavailability of peptide-based drugs. Its structural attributes facilitate improved membrane permeability, making it an attractive candidate for the development of orally administered therapeutics. Additionally, its compatibility with other bioactive molecules has been investigated, revealing synergistic effects that could be leveraged in combination therapies.

In the context of targeted drug delivery, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid has been incorporated into nanocarrier systems. These systems have demonstrated enhanced specificity and reduced off-target effects in preclinical models. The compound's ability to conjugate with various targeting ligands further underscores its utility in precision medicine.

Despite these advancements, challenges remain in scaling up production and ensuring consistent quality across batches. Researchers are also investigating potential toxicity profiles and long-term stability to meet regulatory requirements for clinical applications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid represents a promising avenue for innovation in chemical biology and pharmaceutical sciences. Ongoing research aims to fully exploit its potential, paving the way for novel therapeutic strategies and improved patient outcomes.